Cas no 28509-46-8 (4-bromobutan-2-one)

4-Bromobutan-2-one (CAS 999-21-3) is a brominated ketone with the molecular formula C₄H₇BrO. This compound is a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. Its reactive α-bromoketone moiety enables efficient nucleophilic substitution and cyclization reactions, making it valuable for constructing heterocyclic frameworks. The product is characterized by its high purity and stability under controlled conditions, ensuring consistent performance in synthetic applications. Proper handling is required due to its potential lachrymatory effects and reactivity. 4-Bromobutan-2-one is typically supplied as a clear to pale yellow liquid and should be stored in a cool, dry environment away from strong oxidizers.
4-bromobutan-2-one structure
4-bromobutan-2-one structure
Product Name:4-bromobutan-2-one
CAS No:28509-46-8
MF:C4H7BrO
MW:151.001780748367
MDL:MFCD20483721
CID:1435266
PubChem ID:12452734
Update Time:2025-10-24

4-bromobutan-2-one Chemical and Physical Properties

Names and Identifiers

    • 2-Butanone, 4-bromo-
    • 4-bromobutan-2-one
    • 1-ACETYL-2-BROMOETHANE
    • 2-acetoyl ethyl bromide
    • 2-bromoethyl(methyl)ketone
    • 2-Butanone,4-bromo
    • 4-Brom-butan-2-on
    • 4-bromo-2-butanone
    • 4-bromo-butan-2-one
    • bromomethyl acetone
    • Methyl-(2-brom-aethyl)-keton
    • DTXSID10498878
    • ss-Bromathylmethylketon
    • MFCD20483721
    • HVVXCLMUSGOZNO-UHFFFAOYSA-N
    • 28509-46-8
    • SCHEMBL468335
    • D82681
    • BS-53026
    • AKOS005068229
    • CS-0162440
    • EN300-182792
    • MDL： MFCD20483721
    • Inchi： 1S/C4H7BrO/c1-4(6)2-3-5/h2-3H2,1H3
    • InChI Key： HVVXCLMUSGOZNO-UHFFFAOYSA-N
    • SMILES： BrCCC(C)=O

Computed Properties

  • Exact Mass: 149.96800
  • Monoisotopic Mass: 149.96803g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 2
  • Complexity: 51.5
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07000
  • LogP: 1.36040

4-bromobutan-2-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B488230-10mg
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 $ 50.00 2022-06-07
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Enamine
EN300-182792-0.05g
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 28509-46-8 95%
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Enamine
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 28509-46-8 95%
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4-bromobutan-2-one Production Method

Production Method 1

28509-46-8 28509-46-8
816-40-0 816-40-0
Reaction Conditions
1.1 Reagents: Bromine
Reference
Synthesis of asperenone [all-trans(E)-8-methyl-13-phenyltrideca-4,6,8,10,12-pentaen-3-one], a pigment of Aspergillus species of fungi
Pattenden, Gerald, Journal of the Chemical Society [Section] C: Organic, 1970, (10), 1404-9

4-bromobutan-2-one Preparation Products

4-bromobutan-2-one Related Literature

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